Cas no 6613-49-6 ((2E)-2,3-dichlorobut-2-enedinitrile)

• Product Name: (2E)-2,3-dichlorobut-2-enedinitrile
• CAS No: 6613-49-6
• MF: C₄Cl₂N₂
• MW: 146.962198257446
• CID: 963336
• PubChem ID: 3034653
• Update Time: 2025-04-19

(2E)-2,3-dichlorobut-2-enedinitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2,3-dichlorobut-2-enedinitrile
• (E)-2,3-dichlorobut-2-enedinitrile
• (E)-2,3-Dichloro-2-butenedinitrile
• 1,2-dicyano-1,2-dichloroethylene
• 2-Butenedinitrile, 2,3-dichloro-, (E)-
• AC1MHXYY
• AC1Q4QS2
• AR-1D2444
• Dichlorfumarsaeure-dinitril
• dichlorofumaric acid dinitrile
• dichlorofumaronitrile
• dichloro-fumaronitrile
• Fumaronitrile, dichloro-
• Fumaronitrile, dichloro- (7CI,8CI)
• NSC527166
• 6613-49-6
• SCHEMBL101581
• DTXSID501044408
• NSC-527167
• NSC527167
• 2-Butenedinitrile,3-dichloro-, (E)-
• NSC 527166
• SCHEMBL102141
• NSC-527166
• (2E)-2,3-Dichloro-2-butenedinitrile

• Inchi： 1S/C4Cl2N2/c5-3(1-7)4(6)2-8/b4-3+
• InChI Key： UAIXJNRQLIOTOZ-ONEGZZNKSA-N
• SMILES： Cl/C(/C#N)=C(\C#N)/Cl

Computed Properties

• Exact Mass: 145.944
• Monoisotopic Mass: 145.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.51g/cm3
• Boiling Point: 160.4ºC at 760 mmHg
• Flash Point: 50.6ºC
• Refractive Index: 1.525
• PSA: 47.58
• LogP: 1.72276